molecular formula C10H12Cl2O B8627553 1-Chloro-4-(4-chlorobutoxy)benzene

1-Chloro-4-(4-chlorobutoxy)benzene

Cat. No.: B8627553
M. Wt: 219.10 g/mol
InChI Key: BJBQMRZLIZKNKZ-UHFFFAOYSA-N
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Description

1-Chloro-4-(4-chlorobutoxy)benzene is a useful research compound. Its molecular formula is C10H12Cl2O and its molecular weight is 219.10 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12Cl2O

Molecular Weight

219.10 g/mol

IUPAC Name

1-chloro-4-(4-chlorobutoxy)benzene

InChI

InChI=1S/C10H12Cl2O/c11-7-1-2-8-13-10-5-3-9(12)4-6-10/h3-6H,1-2,7-8H2

InChI Key

BJBQMRZLIZKNKZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1OCCCCCl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 1 L flask provided with a stirrer was charged with 128.6 g (1.0 mol) of p-chlorophenol (available from Tokyo Chemical Industry Co., Ltd.), 52.0 g (1.3 mols) of sodium hydroxide (available from Wako Pure Chemical Industries Ltd.), 152.4 g (1.2 mols) of 1,4-dichlorobutane (available from Tokyo Chemical Industry Co., Ltd.) and 300 g of water. The content was maintained at 80° C. for 4 hours. Then the reaction liquid was cooled to room temperature, and deposited NaCl, produced by side reaction, was filtered off. The organic phase was separated and subjected to distillation under reduced pressure to give 177.4 g of the target p-(4-chlorobutoxy)chlorobenzene (yield: 81%, purity: 98%).
Quantity
128.6 g
Type
reactant
Reaction Step One
Quantity
52 g
Type
reactant
Reaction Step One
Quantity
152.4 g
Type
reactant
Reaction Step One
Name
Quantity
300 g
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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